Cas no 1016744-37-8 (tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate
• CAS No: 1016744-37-8
• MF: C₁₃H₁₉FN₂O₂
• MW: 254.300566911697
• CID: 5185561
• Update Time: 2025-05-22

tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate

• Inchi： 1S/C13H19FN2O2/c1-13(2,3)18-12(17)16-11(8-15)9-4-6-10(14)7-5-9/h4-7,11H,8,15H2,1-3H3,(H,16,17)
• InChI Key： SQWIBRSBKJQGBW-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C1=CC=C(F)C=C1)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate

Comprehensive Overview of tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate (CAS No. 1016744-37-8)

The compound tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate (CAS No. 1016744-37-8) is a specialized organic molecule widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a 4-fluorophenyl group and a tert-butyl carbamate moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its relevance in drug discovery, particularly in the synthesis of kinase inhibitors and other therapeutic agents targeting neurological and metabolic disorders.

In recent years, the demand for tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate has surged, driven by advancements in precision medicine and small-molecule drug development. The compound's fluorinated aromatic ring enhances its metabolic stability, a critical factor in optimizing drug candidates. This aligns with the growing interest in fluorine-containing pharmaceuticals, a trend highlighted by the increasing number of FDA-approved drugs incorporating fluorine atoms. The CAS No. 1016744-37-8 is often associated with queries about carbamate protection strategies and amine functionalization, reflecting its role in multi-step synthetic routes.

From a synthetic perspective, tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate serves as a versatile building block. Its Boc-protected amine group allows for selective deprotection under mild acidic conditions, enabling further derivatization. This property is particularly valuable in peptide mimetics and heterocyclic chemistry, where controlled reactivity is essential. Online discussions often focus on its purification methods, with column chromatography and recrystallization being the most cited techniques. Additionally, its solubility profile in organic solvents like dichloromethane and ethyl acetate is frequently explored in laboratory forums.

The compound's significance extends to structure-activity relationship (SAR) studies, where researchers modify its core scaffold to enhance binding affinity or selectivity. The 4-fluorophenyl moiety, in particular, is a subject of interest due to its ability to influence electronic and steric properties. Recent publications have linked derivatives of CAS No. 1016744-37-8 to potential applications in neurodegenerative disease research, addressing a hot topic in biomedical science. Searches for "fluorophenyl carbamate synthesis" or "Boc-protected aminoethyl derivatives" often lead to discussions about this compound's utility.

Quality control and analytical characterization of tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. The compound's stability under various storage conditions is another common query, with recommendations typically emphasizing protection from moisture and prolonged exposure to light. These practical considerations are vital for laboratories aiming to incorporate this intermediate into large-scale workflows.

In conclusion, tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate (CAS No. 1016744-37-8) represents a cornerstone in modern synthetic chemistry and drug discovery. Its multifaceted applications, from medicinal chemistry to material science, underscore its importance in both academic and industrial settings. As the scientific community continues to explore fluorine-based drug design and green chemistry approaches, this compound will likely remain a focal point for innovation and optimization.